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Compound of Interest

Compound Name: N-(Butoxymethyl)acrylamide

Cat. No.: B158947

An In-depth Technical Guide to the Safe Handling of N-(Butoxymethyl)acrylamide
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for N-
(Butoxymethyl)acrylamide (CAS No. 1852-16-0), a versatile monomer used in polymer
synthesis.[1] Due to its hazardous properties, strict adherence to safety protocols is crucial to
minimize risks in a laboratory or industrial setting.

Hazard Identification and Classification

N-(Butoxymethyl)acrylamide is classified as a hazardous chemical.[2] It is a combustible
liquid that is harmful if swallowed and may cause skin and eye irritation.[2][3] There are
significant long-term health risks, including the suspicion of causing genetic defects, cancer,
and damage to the unborn child. It may also cause respiratory irritation and damage to organs,
specifically the kidneys and liver, through prolonged or repeated exposure.[2]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement
Flammable Liquids 4 H227: Combustible liquid
Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation
o H340: May cause genetic
Germ Cell Mutagenicity 1B
defects
) o H351: Suspected of causing
Carcinogenicity 2
cancer
] o H361: Suspected of damaging
Reproductive Toxicity 2 . )
fertility or the unborn child
Specific target organ toxicity 3 H335: May cause respiratory
(single exposure) irritation
- o H373: May cause damage to
Specific target organ toxicity
2 organs through prolonged or

(repeated exposure)

repeated exposure

Source: Fisher Scientific[2]

Physical and Chemical Properties

Understanding the physical and chemical properties of N-(Butoxymethyl)acrylamide is

essential for safe handling and storage.

Table 2: Physical and Chemical Properties
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Property Value Source
Molecular Formula C8H15N0O2 [3114]
Molecular Weight 157.21 g/mol [3114]
Appearance Liquid [4]
Boiling Point 281.2°C at 760 mmHg

Flash Point 78 °C/172.4 °F

Vapor Pressure 0.00704 mmHg [5]

Oral LD50 (rat) 1030 mg/kg [51[6]

Safe Handling and Storage

Proper handling and storage procedures are paramount to prevent exposure and accidents.

Handling

e Ventilation: Use only in a well-ventilated area, preferably under a chemical fume hood.[2]
Use explosion-proof electrical, ventilating, and lighting equipment.[2]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical
safety goggles or a face shield, protective gloves, and clothing to prevent skin contact.[2][3]

[7]

e Avoid Contact: Do not get in eyes, on skin, or on clothing.[2] Avoid breathing mist, vapors, or
spray.[2]

» Hygiene: Wash hands and any exposed skin thoroughly after handling.[2][3] Do not eat,
drink, or smoke when using this product.[2][3]

« Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[2][3] No
smoking.[2][3] Take precautionary measures against static discharges.[2]

Storage

o Containers: Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][3]
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» Conditions to Avoid: Keep away from heat, sparks, and flame.[2] Incompatible products

include strong oxidizing agents, peroxides, copper, acids, and bases.[2]

 Stability: Stable under normal conditions.[2] Hazardous polymerization may occur.[3][5]

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment are critical to minimize exposure.

Table 3: Exposure Controls and Personal Protective Equipment

Control Parameter

Recommendation

Engineering Controls

Use only under a chemical fume hood.[2]
Ensure adequate ventilation, especially in
confined areas.[2] Eyewash stations and safety
showers must be close to the workstation

location.[2]

Eye/Face Protection

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[2] A face shield may be required in

some situations.[3]

Skin Protection

Wear appropriate protective gloves and clothing
to prevent skin exposure.[2] Handle with gloves,
which must be inspected prior to use. Use

proper glove removal technique.

Respiratory Protection

If exposure limits are exceeded or irritation is
experienced, use a NIOSH/MSHA or European
Standard EN 149 approved respirator.[8] A

vapor respirator is recommended.[3]

General Hygiene

Handle in accordance with good industrial
hygiene and safety practice. Wash hands before

breaks and at the end of the workday.
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First Aid Measures

In case of exposure, immediate and appropriate first aid is crucial.

Table 4: First Aid Measures

Exposure Route

First Aid Protocol

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes.[2]
Remove contact lenses, if present and easy to
do.[2] Get medical attention.[2]

Skin Contact

Wash off immediately with plenty of water for at
least 15 minutes.[2] Remove and wash
contaminated clothing before reuse.[2] If skin

irritation occurs, get medical advice/attention.[2]

Remove to fresh air.[2] If not breathing, give

Inhalation artificial respiration.[2] Do not use mouth-to-
mouth resuscitation.[2] Get medical attention.[2]
Do NOT induce vomiting.[2] Call a physician or

Ingestion poison control center immediately.[2] Rinse

mouth.[3]

Fire-Fighting Measures

N-(Butoxymethyl)acrylamide is a combustible liquid.

Table 5: Fire-Fighting Measures
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Aspect

Recommendation

Suitable Extinguishing Media

Water spray, carbon dioxide (CO2), dry
chemical, alcohol-resistant foam.[2] Water mist

may be used to cool closed containers.[2]

Unsuitable Extinguishing Media

No information available.

Specific Hazards

Combustible liquid.[2][3] Risk of ignition.[8] May
polymerize explosively when heated or involved
in a fire.[3] Containers may explode when
heated.[3]

Protective Equipment

As in any fire, wear self-contained breathing
apparatus pressure-demand, MSHA/NIOSH

(approved or equivalent) and full protective gear.

[2]

Accidental Release Measures

Prompt and safe cleanup of spills is essential to prevent environmental contamination and

personnel exposure.

e Personal Precautions: Use personal protective equipment.[2][3] Remove all sources of
ignition.[2][3] Avoid contact with skin, eyes, or clothing.[2] Ensure adequate ventilation.[3]

e Environmental Precautions: Prevent product from entering drains.[3] Avoid release to the

environment.[2]

» Methods for Containment and Cleaning Up: Soak up with inert absorbent material (e.g.,
sand, silica gel, acid binder, universal binder, sawdust).[2][3] Keep in suitable, closed

containers for disposal.[2] Take precautionary measures against static discharges.[2]

Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for ensuring the safe handling of N-

(Butoxymethyl)acrylamide.
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Caption: Logical workflow for N-(Butoxymethyl)acrylamide safety.
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Disclaimer: This guide is intended for informational purposes only and should not be a
substitute for a comprehensive risk assessment and adherence to all applicable safety
regulations and institutional protocols. Always consult the most current Safety Data Sheet
(SDS) for N-(Butoxymethyl)acrylamide before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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